Cas no 13839-75-3 (Benzamide, N-[(3-phenyl-5-isoxazolyl)methyl]-)

• Product Name: Benzamide, N-[(3-phenyl-5-isoxazolyl)methyl]-
• CAS No: 13839-75-3
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 1252449
• Update Time: 2024-08-04

Benzamide, N-[(3-phenyl-5-isoxazolyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(3-phenyl-5-isoxazolyl)methyl]-

• Inchi： 1S/C17H14N2O2/c20-17(14-9-5-2-6-10-14)18-12-15-11-16(19-21-15)13-7-3-1-4-8-13/h1-11H,12H2,(H,18,20)
• InChI Key： KMTANKVYWRXQPH-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=CC=C2)C=1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 278.10562

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Melting Point: 137-138 °C
• Boiling Point: 553.5±38.0 °C(Predicted)
• PSA: 55.13
• pka: 13.31±0.46(Predicted)